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Compound of Interest

Compound Name: Thiophanate-methyl-d6

Cat. No.: B12423194

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for handling Thiophanate-methyl-d6, a deuterated analog of the fungicide
Thiophanate-methyl. Adherence to these procedures is critical for protecting personnel and the
environment.

Personal Protective Equipment (PPE)

When handling Thiophanate-methyl-d6, a thorough risk assessment should be conducted to
determine the appropriate level of personal protective equipment. The following table
summarizes the recommended PPE based on safety data sheets for the parent compound,
Thiophanate-methyl.[1][2][3][4]
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Body Part

Recommended Protection

Specifications

Respiratory

Respirator or laboratory fume
hood

In production settings, airline-
supplied air is recommended.
For laboratory use, a NIOSH-
approved half-face respirator
with an organic vapor/acid gas
cartridge and a dust/mist filter
should be worn where the neat
chemical is handled.[1][5] A
full-face respirator is advised if
exposure limits are exceeded

or irritation is experienced.[3]

Eyes

Safety goggles or a full-face

respirator

Goggles should be worn to
protect against dust and

splashes.[1]

Skin

Impervious gloves and

protective clothing

Chemical-resistant gloves
(e.g., PVC) and a lab coat or
coveralls are necessary to
prevent skin contact.[1][3][6]
Contaminated work clothing

should not be taken home.[5]

Hands

Chemical-resistant gloves

Gloves must be inspected
before use and should satisfy
EU Directive 89/686/EEC and
the standard EN 374.[3]

Operational Plan: Handling and Storage

Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

dust.[1][3]

¢ Avoid all personal contact, including inhalation and contact with skin and eyes.[6]
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e Wash hands thoroughly after handling.[1]

e Prevent eating, drinking, and smoking in areas where the chemical is handled.[1]
Storage:

o Keep the container tightly closed.[1]

» Store in a cool, dry, and well-ventilated place.[3]

» Store away from incompatible materials such as strong acids, bases, and oxidizing agents.

[417]

Disposal Plan

Proper disposal of Thiophanate-methyl-d6é and contaminated materials is crucial to prevent
environmental contamination.

e Waste Disposal: Wastes resulting from the use of this product may be disposed of on-site or
at an approved waste disposal facility.[4] All waste must be handled in accordance with local,
state, and federal regulations.[6] When Thiophanate-methyl is a solid waste, it may be
classified under EPA hazardous waste number U409.[6]

o Container Disposal: Do not reuse empty containers. Non-refillable containers should be triple
rinsed or pressure rinsed, and then offered for recycling if available, or disposed of in a
sanitary landfill.[4][8]

o Spill Cleanup: In case of a spill, avoid raising dust.[1] For small spills, absorb with an inert
material like sand or vermiculite and place in a suitable container for disposal.[4] For large
spills, dike the area to prevent spreading.[4]

Emergency Procedures
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Situation First Aid Measures
Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash skin with soap and plenty of

water while removing contaminated clothing.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes. Seek medical advice if

irritation persists.[1]

Ingestion

Do not induce vomiting. Wash out mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician

immediately.[1]

Experimental Workflow for Handling Thiophanate-

methyl-d6

The following diagram outlines the standard procedure for safely handling Thiophanate-

methyl-d6 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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